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Abstract
10-Nonadecanol, a C19 secondary fatty alcohol, has a history rooted in the analysis of natural

products rather than a singular, celebrated discovery. Its identification is intertwined with the

broader exploration of plant and insect biochemistry. This technical guide provides a

comprehensive overview of the discovery, characterization, and synthesis of 10-Nonadecanol,
offering insights for researchers in natural product chemistry, pharmacology, and drug

development.

Introduction: An Unassuming Beginning
Unlike many molecules with a well-documented history of discovery, 10-Nonadecanol's
emergence into the scientific record is more subtle. It is not associated with a specific

breakthrough synthesis or a targeted search for a bioactive compound. Instead, its

identification is a result of the steady advancement of analytical techniques, particularly in the

study of complex natural mixtures.

While a definitive first isolation is not clearly documented in readily available literature, early

encounters with 10-Nonadecanol likely occurred during the chemical analysis of various

organisms. It has been identified as a component in the essential oil of Helichrysum

odoratissimum, a plant used in traditional medicine.[1][2][3][4][5] The investigation of insect
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cuticular hydrocarbons and pheromones also represents a probable avenue for its initial

detection.

Physicochemical Properties
The fundamental physicochemical properties of 10-Nonadecanol have been determined

through various analytical methods. These data are crucial for its identification, purification, and

for predicting its behavior in biological and chemical systems.

Property Value Source

Molecular Formula C₁₉H₄₀O PubChem

Molecular Weight 284.52 g/mol PubChem

IUPAC Name Nonadecan-10-ol PubChem

CAS Number 16840-84-9 PubChem

Melting Point 62-64 °C Various Suppliers

Boiling Point 362.8±11.0 °C at 760 mmHg PubChem

Density 0.8±0.1 g/cm³ PubChem

Water Solubility Insoluble Various Suppliers

LogP 7.95 PubChem

Early Characterization and Analytical Data
The structural elucidation of 10-Nonadecanol relies on a combination of spectroscopic

techniques. Early studies would have employed methods such as infrared (IR) spectroscopy to

identify the hydroxyl functional group and mass spectrometry (MS) to determine the molecular

weight and fragmentation pattern. Later, nuclear magnetic resonance (NMR) spectroscopy

would have provided the definitive carbon skeleton and the position of the hydroxyl group.
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Spectroscopic Data Key Features

Infrared (IR) Spectroscopy

Broad absorption band around 3300 cm⁻¹ (O-H

stretch); Absorptions in the 2850-2960 cm⁻¹

region (C-H stretch)

Mass Spectrometry (MS)

Molecular ion peak (M+) at m/z 284;

Characteristic fragmentation pattern

corresponding to the loss of water and cleavage

adjacent to the hydroxyl group.

¹³C NMR Spectroscopy

Signal around 72 ppm corresponding to the

carbon atom bearing the hydroxyl group; A

series of signals in the aliphatic region (14-40

ppm).

¹H NMR Spectroscopy

A multiplet around 3.6 ppm corresponding to the

proton on the carbon with the hydroxyl group; A

broad singlet for the hydroxyl proton; A complex

pattern of signals in the aliphatic region (0.8-1.5

ppm).

Historical Synthesis Methodologies
While a specific "first synthesis" of 10-Nonadecanol is not historically prominent, its creation

would have fallen under the general synthetic strategies for long-chain secondary alcohols

developed in the 20th century. The most probable and historically significant method for its

laboratory synthesis is the Grignard reaction.

Experimental Protocol: Grignard Synthesis of 10-
Nonadecanol
This protocol outlines a general procedure for the synthesis of 10-Nonadecanol using a

Grignard reagent and an aldehyde, a cornerstone of C-C bond formation in organic chemistry.

Materials:

1-Bromononane
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Magnesium turnings

Anhydrous diethyl ether

Decanal

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser,

etc.)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried three-neck round-bottom flask equipped with a dropping funnel, a

condenser, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Add a solution of 1-bromononane in anhydrous diethyl ether dropwise to the magnesium

turnings with stirring. The reaction is exothermic and should be controlled by the rate of

addition.

After the addition is complete, reflux the mixture gently for 30-60 minutes to ensure

complete formation of the nonylmagnesium bromide.

Reaction with Aldehyde:

Cool the Grignard reagent to 0 °C in an ice bath.

Add a solution of decanal in anhydrous diethyl ether dropwise to the stirred Grignard

reagent.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to yield the crude

10-Nonadecanol.

Purify the crude product by recrystallization or column chromatography.

Visualizing the Synthesis
The following diagrams illustrate the key chemical transformations and a conceptual workflow

for the synthesis and characterization of 10-Nonadecanol.

Caption: General Grignard reaction pathway for the synthesis of 10-Nonadecanol.

Caption: Conceptual workflow for the isolation and characterization of 10-Nonadecanol from a

natural source.

Conclusion
The history of 10-Nonadecanol is one of incremental scientific discovery rather than a singular

event. Its identification in natural sources and the development of robust synthetic methods like

the Grignard reaction have allowed for its characterization and availability for further research.

For drug development professionals, understanding the origins and properties of such long-

chain alcohols is crucial, as they can serve as important intermediates, excipients, or possess

their own unique biological activities. The methodologies outlined in this guide provide a

foundational understanding for the synthesis and analysis of 10-Nonadecanol and related

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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